Cas no 900011-74-7 (1-(3,4-dimethoxyphenyl)-2-(4-methoxy-3-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 1-(3,4-dimethoxyphenyl)-2-(4-methoxy-3-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 900011-74-7
• MF: C₂₃H₂₆N₂O₅S
• MW: 442.527945041656
• CID: 5494129
• Update Time: 2025-07-09

1-(3,4-dimethoxyphenyl)-2-(4-methoxy-3-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-2-(4-methoxy-3-methylphenyl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• 1-(3,4-dimethoxyphenyl)-2-(4-methoxy-3-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

• Inchi： 1S/C23H26N2O5S/c1-16-14-18(8-10-20(16)28-2)31(26,27)25-13-12-24-11-5-6-19(24)23(25)17-7-9-21(29-3)22(15-17)30-4/h5-11,14-15,23H,12-13H2,1-4H3
• InChI Key： SXSWZSIVTZCSPB-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(S(C1=CC=C(OC)C(C)=C1)(=O)=O)C2C1=CC=C(OC)C(OC)=C1

Additional information on 1-(3,4-dimethoxyphenyl)-2-(4-methoxy-3-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

1-(3,4-Dimethoxyphenyl)-2-(4-Methoxy-3-Methylbenzenesulfonyl)-1H,2H,3H,4H-Pyrrolo[1,2-a]pyrazine

The compound 1-(3,4-dimethoxyphenyl)-2-(4-methoxy-3-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine, with CAS No. 900011-74-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrazines, which are known for their unique structural features and potential applications in drug discovery. The molecule's structure is characterized by a pyrrolo[1,2-a]pyrazine core substituted with two distinct aromatic groups: a 3,4-dimethoxyphenyl group and a 4-methoxy-3-methylbenzenesulfonyl group. These substituents contribute to the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrrolopyrazines in medicinal chemistry due to their ability to modulate various biological targets. The pyrrolo[1,2-a]pyrazine scaffold has been shown to exhibit potent inhibitory activity against kinases and other enzymes involved in disease pathways. The presence of electron-donating groups like methoxy and methyl substituents further enhances the compound's pharmacokinetic properties, making it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolopyrazine core. This is followed by the introduction of the 3,4-dimethoxyphenyl group through nucleophilic aromatic substitution or other coupling reactions. The second substitution step involves attaching the 4-methoxy-3-methylbenzenesulfonyl group, which requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards certain protein kinases. For instance, recent research has shown that it can inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The compound's ability to bind to these targets with high affinity suggests its potential as a lead molecule for anti-cancer therapies.

Moreover, the presence of multiple functional groups in this molecule allows for further chemical modifications to enhance its therapeutic profile. For example, researchers have explored the addition of bioisosteres or other substituents to improve solubility and bioavailability. These modifications have led to derivatives with improved pharmacokinetic properties while maintaining their biological activity.

The study of this compound has also contributed to our understanding of structure-activity relationships (SAR) in pyrrolopyrazines. By systematically altering the substituents on the aromatic rings and analyzing their effects on biological activity, scientists have gained insights into how molecular structure influences function. This knowledge is invaluable for designing more effective drugs with tailored properties.

In conclusion, 1-(3,4-dimethoxyphenyl)-2-(4-methoxy-3-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine represents a cutting-edge molecule at the intersection of organic synthesis and medicinal chemistry. Its unique structure and promising biological activity make it a focal point for ongoing research aimed at developing novel therapeutic agents.